Cas no 360-70-3 (Nandrolone decanoate)

Nandrolone decanoate Chemical and Physical Properties
Names and Identifiers
-
- 19-nortestosterone 17-decanoate
- Nandrolone Decanoate
- 19-Nortestosterone decanoate
- 19-Nortestoterone decanoate
- 4-Isothiocyanatophenyl Hexopyranoside
- NANDROLONE DECANOATE, USP
- NitroMethane-d3
- Deca-Durabolin
- Retabolil
- Nortestosterone decanoate
- Retabolyl
- Norandrostenolone decanoate
- Deca-Hybolin
- Hybolin decanoate
- naboline
- Salistoperm
- Ziremilon
- Palactin
- Axedanin
- Superbolan
- Rougerol
- Adenocorin
- Dimapolan
- Anaboline Depot
- Anabolin Depot
- ndrolone-D
- Deca-Durabol
- 19-Norandrostenolone decanoate
- DRG 0264
- 17beta-Hydroxyestr-4-en-3-one decanoate
- 17-beta-Hydroxyestr-4-en-3-one decanoate
- Nandrolone Decanoate(DECA)
- H45187T098
- UNII-H45187T098
- CHEBI:7467
- (17-beta)-17-((1-Oxodecyl)oxy)estr-4-en-3-one
- Nandrolone decanoate for peak identification, European Pharmacopoeia (EP) Reference Standard
- Estr-4-en-3-one, 17-beta-hydroxy-, decanoate
- CHEMBL1200946
- NANDROLONE DECANOATE [WHO-DD]
- AKOS025311438
- NANDROLONE DECANOATE (EP MONOGRAPH)
- AC-1484
- Estr-4-en-3-one, 17-((1-oxodecyl)oxy)-, (17beta)-
- 17 beta-hydroxyestr-4-en-3-one 17-decanoate
- EINECS 206-639-3
- Tox21_111638_1
- Nandrolone decanoate for system suitability, European Pharmacopoeia (EP) Reference Standard
- HY-13698
- Nandrolone decanoate, European Pharmacopoeia (EP) Reference Standard
- Nandrobolic L.A.
- (17beta)-3-oxoestr-4-en-17-yl decanoate
- 17beta-Hydroxyestr-4-en-3-one 17-decanoate
- Estr-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17.beta.)-
- NANDROLONE DECANOATE [EP MONOGRAPH]
- NANDROLONE DECANOATE [JAN]
- Nandrolone decanoate ciii
- Nandrolone 17beta-decanoate
- NANDROLONE DECANOATE [MART.]
- MFCD00135100
- NANDROLONE DECANOATE [USAN]
- NANDROLONE DECANOATE (USP MONOGRAPH)
- CAS-360-70-3
- NANDROLONE DECANOATE [EP IMPURITY]
- Nandrolone decanoate (JAN/USP)
- Nandrolone decanoate (USAN:USP:JAN)
- NANDROLONE DECANOATE [VANDF]
- Nandrolone decanoate, United States Pharmacopeia (USP) Reference Standard
- 17B-HYDROXYESTR-4-EN-3-ONE DECANOATE.
- NANDROLONE DECANOATE [ORANGE BOOK]
- NANDROLONEDECANOATE
- 17 beta Hydroxyestr 4 en 3 one 17 decanoate
- NANDROLONE DECANOATE CIII [USP-RS]
- DTXCID203352
- C08154
- Deca-Durabolin (TN)
- NANDROLONE DECANOATE [USP MONOGRAPH]
- ESTR-4-EN-3-ONE, 17-((1-OXODECYL)OXY)-, (17.BETA.)-
- CS-4613
- 360-70-3
- NCGC00159403-04
- (1S,2R,10R,11S,14S,15S)-15-methyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-14-yl decanoate
- Q16634231
- SCHEMBL27975
- Nandrolone Decanoate (~70%)
- Deca-Durobolin
- 17.BETA.-HYDROXYESTR-4-EN-3-ONE 17-DECANOATE
- Estr-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17b)-
- NANDROLONE DECANOATE CIII (USP-RS)
- Nandrolone decanoate [USAN:USP:JAN]
- NS00009587
- Tox21_111638
- NCGC00263561-01
- (8R,9S,10R,13S,14S,17S)-13-Methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl decanoate
- NANDROLONE DECANOATE (MART.)
- NANDROLONE DECANOATE [MI]
- BRN 2228051
- DB08804
- NANDROLONE DECANOATE (EP IMPURITY)
- 19-Nortestosterone-17.beta.-decanoate
- A823112
- GS-3155
- DTXSID7023352
- JKWKMORAXJQQSR-MOPIKTETSA-N
- D00955
- NCGC00159403-02
- [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] decanoate
- BRD-K78352627-001-01-8
- Nandrolone decanoate?
- 19-Nortestosteron-decanoat
- FN170079
- 206-639-3
- Nandrolone decanoate; Decadurabolin; 17beta-Nandrolone decanoate
- Nandrolone decanoate
-
- MDL: MFCD00135100
- Inchi: 1S/C28H44O3/c1-3-4-5-6-7-8-9-10-27(30)31-26-16-15-25-24-13-11-20-19-21(29)12-14-22(20)23(24)17-18-28(25,26)2/h19,22-26H,3-18H2,1-2H3/t22-,23+,24+,25-,26-,28-/m0/s1
- InChI Key: JKWKMORAXJQQSR-MOPIKTETSA-N
- SMILES: O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O
- BRN: 2228051
Computed Properties
- Exact Mass: 428.32900
- Monoisotopic Mass: 428.329045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 7.3
Experimental Properties
- Color/Form: Powder
- Density: 1.0406 (rough estimate)
- Melting Point: 33-37 ºC
- Boiling Point: 483.46°C (rough estimate)
- Flash Point: 226.8°C
- Refractive Index: 1.4700 (estimate)
- Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 0.8 mg/mL
- PSA: 43.37000
- LogP: 7.18070
- Specific Rotation: 32 º
Nandrolone decanoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
DC Chemicals | DC10266-1 g |
Nandrolone decanoate |
360-70-3 | 1g |
$400.0 | 2022-02-28 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N54950-5g |
Nandrolone Decanoate |
360-70-3 | 98% | 5g |
¥1258.0 | 2023-07-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N102143-25g |
Nandrolone decanoate |
360-70-3 | 98% | 25g |
¥4599.90 | 2023-09-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010268-5g |
Nandrolone decanoate |
360-70-3 | 98% | 5g |
¥1502 | 2023-09-09 | |
MedChemExpress | HY-13698-250mg |
Nandrolone decanoate |
360-70-3 | ≥98.0% | 250mg |
¥1500 | 2023-04-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N102143-250mg |
Nandrolone decanoate |
360-70-3 | 98% | 250mg |
¥149.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N54950-200mg |
Nandrolone Decanoate |
360-70-3 | 98% | 200mg |
¥98.0 | 2023-07-10 | |
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80485-5mg |
Nandrolone decanoate |
360-70-3 | 98.0% | 5mg |
¥120 | 2021-05-07 | |
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80485-20mg |
Nandrolone decanoate |
360-70-3 | 98.0% | 20mg |
¥300 | 2023-09-19 | |
DC Chemicals | DC10266-100 mg |
Nandrolone decanoate |
360-70-3 | 100mg |
$100.0 | 2022-02-28 |
Nandrolone decanoate Suppliers
Nandrolone decanoate Related Literature
-
Emil Fahmy,Dawoud A. Yassa,Nagi Wahba Analyst 1976 101 616
-
Yu Jiafeng,Suo Decheng,Lei Xiaoyong,Li Yang,Lin Guangyu,Bi Su Min Anal. Methods 2021 13 2374
-
Marcos Vinícius de M. Ribeiro,Nivaldo Boralle,Helena R. Pezza,Leonardo Pezza Anal. Methods 2018 10 1140
Additional information on Nandrolone decanoate
Nandrolone Decanoate: A Comprehensive Overview
Nandrolone decanoate, also known as Nandrolone decanoate (CAS No. 360-70-3), is a synthetic anabolic steroid that has been widely studied for its pharmacological properties and therapeutic applications. This compound is a derivative of nandrolone, a well-known anabolic steroid, and is distinguished by its decanoate ester group, which extends its duration of action. The nandrolone decanoate molecule is highly valued in veterinary medicine for its ability to promote muscle growth, enhance performance, and aid in the treatment of certain medical conditions in animals.
Recent advancements in pharmacological research have shed light on the mechanisms of action of nandrolone decanoate. Studies have demonstrated that this compound binds to androgen receptors, mimicking the effects of testosterone. This interaction leads to increased protein synthesis, nitrogen retention, and overall muscle growth. Furthermore, nandrolone decanoate has been shown to exhibit a lower androgenic profile compared to other anabolic steroids, making it a preferred choice for specific therapeutic applications.
The nandrolone decanoate molecule is composed of a nandrolone backbone with a decanoate ester group attached. This esterification process significantly prolongs the drug's half-life, allowing for less frequent administration. The compound's molecular weight is approximately 378.5 g/mol, and its chemical formula is C24H40O2. These structural characteristics contribute to its stability and efficacy when administered in veterinary settings.
One of the most notable applications of nandrolone decanoate is in the field of animal husbandry. It is commonly used to promote growth and improve feed efficiency in livestock such as cattle and pigs. Recent studies have highlighted its role in enhancing muscle mass without adverse effects on meat quality or fat deposition. This has made nandrolone decanoate a valuable tool for optimizing agricultural productivity while maintaining animal welfare standards.
In addition to its veterinary applications, nandrolone decanoate has been explored for potential human therapeutic uses under strict medical supervision. Research indicates that it may be beneficial in treating conditions such as osteoporosis and wasting syndromes associated with chronic illnesses. However, its use in humans remains controversial due to concerns about potential side effects and regulatory restrictions.
Recent clinical trials have focused on optimizing the delivery methods of nandrolone decanoate to enhance bioavailability and minimize systemic side effects. Innovations such as sustained-release formulations and targeted delivery systems are being investigated to improve the compound's therapeutic index. These advancements hold promise for expanding the clinical applications of nandrolone decanoate while reducing risks associated with traditional administration routes.
From a regulatory standpoint, nandrolone decanoate is classified as a controlled substance in many countries due to its anabolic properties. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established strict guidelines for its use, particularly in competitive sports where doping regulations are enforced rigorously. Compliance with these regulations ensures the safe and ethical use of nandrolone decanoate across various industries.
In conclusion, nandrolone decanoate (CAS No. 360-70-3) stands out as a significant compound in the field of anabolic steroids with diverse applications in veterinary medicine and potential future uses in human therapeutics. Its unique chemical structure, extended duration of action, and favorable pharmacokinetic profile make it a subject of ongoing research and development. As scientific understanding evolves, so too will the scope of applications for this versatile compound.
360-70-3 (Nandrolone decanoate) Related Products
- 302-23-8(Progesterone Acetate)
- 434-05-9(Metenolone acetate)
- 50-22-6(Corticosterone)
- 1449-61-2(Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)
- 976-71-6(Canrenone)
- 57-85-2(Testosterone propionate)
- 71-58-9(Medroxyprogesterone acetate)
- 303-42-4(Metenolone enanthate)
- 2590-41-2(6-Dehydronandrolone acetate)
- 58-18-4(Methyltestosterone)

